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Compound of Interest

Compound Name: IR-820

Cat. No.: B15555252 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the molar extinction

coefficient of the near-infrared (NIR) dye IR-820. This document details the quantitative

spectroscopic properties, a thorough experimental protocol for its determination, and workflows

for its application in photothermal therapy and bioimaging.

Core Spectroscopic Properties of IR-820
IR-820 is a versatile indocyanine dye with applications in various biomedical fields, including as

an imaging agent and a photothermal therapeutic.[1] Its optical properties, particularly its molar

extinction coefficient (ε), are highly dependent on the solvent environment. This is a critical

consideration for researchers utilizing IR-820 in aqueous biological systems versus organic

solvent-based formulations.

Quantitative Data Summary
The molar extinction coefficient and maximum absorption wavelength (λmax) of IR-820 in

different solvents are summarized in the table below. The significant variance in these values

underscores the importance of characterizing the dye in the specific medium used for

experimentation.
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Solvent
Molar Extinction
Coefficient (ε) (M⁻¹
cm⁻¹)

Maximum
Absorption
Wavelength (λmax)
(nm)

Citation(s)

Aqueous Solution 720,000 690 [1][2]

Methanol 198,181 820 [3]

10% Fetal Bovine

Serum (FBS)

Not explicitly stated,

but absorbance is

significantly higher

than in water

~793 [4][5]

Methanol (for IR820-

NO₂)
187,143 837 [3]

Experimental Protocol: Determination of Molar
Extinction Coefficient
This section provides a detailed methodology for the experimental determination of the molar

extinction coefficient of IR-820 using UV-Vis spectroscopy.

1. Materials and Instrumentation:

IR-820 Dye: High-purity powder.

Solvents: HPLC-grade methanol, Dimethyl sulfoxide (DMSO), and Phosphate-Buffered

Saline (PBS, 1X, pH 7.4).

Instrumentation:

Calibrated UV-Vis spectrophotometer capable of scanning in the NIR range (at least up to

900 nm).

Matched quartz cuvettes with a 1 cm path length.

Calibrated analytical balance.
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Volumetric flasks and pipettes for accurate solution preparation.

2. Preparation of Stock Solution:

Accurately weigh a small amount of IR-820 powder (e.g., 1 mg) using an analytical balance.

Dissolve the powder in a known volume of a suitable solvent (e.g., 1 mL of DMSO) to

prepare a concentrated stock solution. The choice of solvent should be based on the

intended application.

Calculate the molar concentration of the stock solution using the molecular weight of IR-820
(849.47 g/mol ).[6]

3. Preparation of Working Solutions:

Perform serial dilutions of the stock solution with the desired solvent (e.g., PBS or methanol)

to prepare a series of working solutions with concentrations typically in the low micromolar

range (e.g., 1 µM, 2 µM, 4 µM, 6 µM, 8 µM, 10 µM).

4. UV-Vis Spectrophotometric Measurement:

Set the spectrophotometer to scan a wavelength range appropriate for IR-820 in the chosen

solvent (e.g., 600-900 nm).

Use the same solvent as a blank to zero the spectrophotometer.

Measure the absorbance of each working solution at the determined λmax.

5. Calculation of Molar Extinction Coefficient:

Plot a graph of absorbance versus concentration for the working solutions.

According to the Beer-Lambert law (A = εcl), the slope of the resulting linear regression will

be the molar extinction coefficient (ε) since the path length (l) is 1 cm.

Ensure the R² value of the linear fit is close to 1 to confirm the linearity of the absorbance

with concentration.
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Experimental Workflows and Applications
IR-820 is prominently used in photothermal therapy and bioimaging. The following diagrams

illustrate the typical experimental workflows for these applications.
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Caption: Workflow for IR-820 in Photothermal Therapy (PTT).
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Probe Preparation In Vitro Imaging In Vivo Imaging
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Caption: Workflow for IR-820 in Bioimaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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